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Compound of Interest

Compound Name: Fradafiban hydrochloride

Cat. No.: B12400522 Get Quote

Fradafiban hydrochloride is a nonpeptide antagonist of the platelet glycoprotein IIb/IIIa (GP

IIb/IIIa) receptor, a key player in the final common pathway of platelet aggregation. This

technical guide provides an in-depth overview of the available data on Fradafiban and its orally

active prodrug, Lefradafiban, in the context of cardiovascular disease models. The information

is tailored for researchers, scientists, and drug development professionals, with a focus on

quantitative data, experimental methodologies, and relevant signaling pathways.

While extensive clinical data exists for Fradafiban in human subjects, a comprehensive public

record of its quantitative efficacy in preclinical animal models of thrombosis is limited. This

guide, therefore, synthesizes the robust human data available and describes the standard

preclinical models in which a compound of this class would typically be evaluated.

Mechanism of Action: GPIIb/IIIa Receptor
Antagonism
Fradafiban is a selective antagonist of the GP IIb/IIIa receptor (also known as integrin αIIbβ3).

[1][2] This receptor is the most abundant integrin on the platelet surface, with approximately

50,000 to 80,000 copies per platelet. Upon platelet activation by various agonists (e.g., ADP,

collagen, thrombin), the GP IIb/IIIa receptor undergoes a conformational change, enabling it to

bind to its ligands, primarily fibrinogen and von Willebrand factor (vWF).[3] The binding of these

ligands facilitates the cross-linking of platelets, leading to aggregation and thrombus formation.

[3]
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Fradafiban competitively inhibits the binding of fibrinogen to the activated GP IIb/IIIa receptor,

thereby blocking the final common pathway of platelet aggregation, irrespective of the initial

activating stimulus.[1][4]

Signaling Pathway of Platelet Aggregation and Inhibition
by Fradafiban
The following diagram illustrates the central role of the GP IIb/IIIa receptor in platelet

aggregation and the point of intervention for Fradafiban.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. go.drugbank.com [go.drugbank.com]

2. The antithrombotic efficacy of lotrafiban (SB 214857) in canine models of acute coronary
thrombosis - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Anti-platelet therapy: glycoprotein IIb-IIIa antagonists - PMC [pmc.ncbi.nlm.nih.gov]

4. Glycoprotein IIb/IIIa inhibitors: an update on the mechanism of action and use of functional
testing methods to assess antiplatelet efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Fradafiban Hydrochloride in Models of Cardiovascular
Disease: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400522#fradafiban-hydrochloride-in-models-of-
cardiovascular-disease]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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